Homatropine hydrobromide

Description

Homatropine hydrobromide is an anticholinergic medication primarily utilized in ophthalmology . It serves to dilate the pupil and temporarily paralyze accommodation, aiding in eye examinations, pre- and post-eye surgeries, and the treatment of uveitis, an inflammation of the inner eye . As an anticholinergic, homatropine hydrobromide functions as an antagonist at muscarinic acetylcholine receptors, thus affecting the parasympathetic nervous system . It is available as a hydrobromide salt and is administered as an ophthalmic solution . The drug's mechanism involves blocking muscarinic receptors, which prevents the iris sphincter muscle from responding to light, resulting in mydriasis (pupil dilation) . It also inhibits the ciliary body's accommodative muscle from reacting to cholinergic stimulation .

The effects of homatropine hydrobromide include the relaxation of the iris and the enlargement of the pupil, which helps reduce pain and inflammation associated with uveitis . It is important to note that while homatropine is used to relieve cough symptoms when combined with hydrocodone, the FDA has not approved it as a safe and effective treatment when used alone . Common side effects include blurred vision and sensitivity to light . Contraindications for homatropine hydrobromide include untreated glaucoma, myasthenia gravis, severe heart failure, and thyrotoxicosis .

A related chemical compound is homatropine methylbromide (methylhomatropine), which is also an anticholinergic medication . Homatropine is less potent and has a shorter duration of action compared to atropine and can be used as an alternative to reverse the muscarinic and central nervous system effects associated with indirect cholinomimetic administration .

• Product Name: Homatropine hydrobromide
• Molecular Formula: C16H22BrNO3
• Molecular Weight: 356.25 g/mol
• IUPAC Name: [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] 2-hydroxy-2-phenylacetate;hydrobromide
• Standard InChI: InChI=1S/C16H21NO3.BrH/c1-17-12-7-8-13(17)10-14(9-12)20-16(19)15(18)11-5-3-2-4-6-11;/h2-6,12-15,18H,7-10H2,1H3;1H/t12-,13+,14?,15?
• Standard InChIKey: DWSGTFTVBLXELC-MOTQWOLNSA-N
• SMILES: CN1C2CCC1CC(C2)OC(=O)C(C3=CC=CC=C3)O.Br
• Canonical SMILES: CN1C2CCC1CC(C2)OC(=O)C(C3=CC=CC=C3)O.Br
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: AK-Homatropine; Homatropin - POS; homatropine; homatropine hydrobromide, (endo-(+-)-isomer); homatropine hydrochloride, (endo-(+-)-isomer); homatropine sulfate (1:1), (3(R)-endo)-isomer; homatropine sulfate (1:1), (3(S)-endo)-isomer; homatropine sulfate (2:1), endo-isomer; homatropine, (3(S)-endo)-isomer; homatropine, exo-(+-)-isomer; I - Homatrine; Isopto Homatropine; Minims-Homatropin; Minims-Homatropine Hydrobromide
• PubChem Compound: 6419941
• Last Modified: Aug 15 2023